Cas no 767342-46-1 (6-Bromo-imidazo1,2-apyrazin-3-ylamine)

6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine is a brominated heterocyclic compound featuring an imidazo[1,2-a]pyrazine core with an amine functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine substituent enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, while the amine group offers further derivatization potential. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in medicinal chemistry research, including the design of kinase inhibitors or other targeted therapeutics. The compound is typically handled under inert conditions to preserve its integrity.
6-Bromo-imidazo1,2-apyrazin-3-ylamine structure
767342-46-1 structure
Product Name:6-Bromo-imidazo1,2-apyrazin-3-ylamine
CAS No:767342-46-1
MF:C6H5BrN4
MW:213.034699201584
CID:1026175
PubChem ID:70700558
Update Time:2025-05-28

6-Bromo-imidazo1,2-apyrazin-3-ylamine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-Imidazo[1,2-a]pyrazin-3-amine
    • 6-Bromoimidazo[1,2-a]pyrazin-3-amine
    • DTXSID10743375
    • 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine
    • AKOS016003721
    • SCHEMBL6920610
    • 767342-46-1
    • DB-341743
    • 6-Bromo-imidazo1,2-apyrazin-3-ylamine
    • Inchi: 1S/C6H5BrN4/c7-4-3-11-5(8)1-10-6(11)2-9-4/h1-3H,8H2
    • InChI Key: RQLIMNMMGNKLTM-UHFFFAOYSA-N
    • SMILES: BrC1=CN2C(=CN=C2C=N1)N

Computed Properties

  • Exact Mass: 211.96976g/mol
  • Monoisotopic Mass: 211.96976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.2Ų

6-Bromo-imidazo1,2-apyrazin-3-ylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099001209-1g
6-Bromoimidazo[1,2-a]pyrazin-3-amine
767342-46-1 95%
1g
$640.56 2023-09-01
TRC
B614730-5mg
6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine
767342-46-1
5mg
$ 50.00 2022-06-07
TRC
B614730-10mg
6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine
767342-46-1
10mg
$ 70.00 2022-06-07
TRC
B614730-50mg
6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine
767342-46-1
50mg
$ 275.00 2022-06-07
Chemenu
CM168283-1g
6-bromoimidazo[1,2-a]pyrazin-3-amine
767342-46-1 95%
1g
$*** 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1742303-1g
6-Bromoimidazo[1,2-a]pyrazin-3-amine
767342-46-1 98%
1g
¥5174.00 2024-07-28

Additional information on 6-Bromo-imidazo1,2-apyrazin-3-ylamine

Recent Advances in the Study of 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine (CAS: 767342-46-1) and Its Applications in Chemical Biology and Medicine

The compound 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine (CAS: 767342-46-1) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic amine derivative has attracted significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have focused on exploring its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the imidazo[1,2-a]pyrazine core of this compound provides an excellent platform for molecular modifications, with the bromo substituent at position 6 offering a reactive site for further functionalization. The 3-amino group serves as an additional handle for structure-activity relationship (SAR) studies. This unique combination of features makes 767342-46-1 particularly valuable for the development of kinase inhibitors and other therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in synthesizing potent and selective JAK2 inhibitors. The 6-bromo group was successfully utilized in palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl substituents, leading to compounds with improved pharmacokinetic properties. The resulting derivatives showed promising activity in preclinical models of myeloproliferative disorders.

Another significant application was reported in a Nature Chemical Biology paper, where 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine served as a precursor for the development of covalent inhibitors targeting cysteine residues in oncogenic proteins. The researchers employed structure-based drug design to optimize the compound's reactivity and selectivity, achieving remarkable potency against several cancer-associated targets while maintaining favorable safety profiles.

Recent advances in synthetic methodology have also improved access to this important building block. A 2024 publication in Organic Letters described a novel, high-yield route to 767342-46-1 using continuous flow chemistry, addressing previous challenges in large-scale production. This technological breakthrough is expected to facilitate broader investigation of this scaffold in drug discovery programs.

The compound's potential extends beyond traditional small-molecule therapeutics. Several research groups have incorporated 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine into PROTAC (proteolysis targeting chimera) designs, leveraging its ability to form crucial interactions with E3 ubiquitin ligases. Early results suggest these molecules may offer new approaches to targeting traditionally "undruggable" proteins.

Ongoing research is exploring the compound's utility in diagnostic applications as well. Its fluorescence properties when incorporated into specific molecular architectures make it a candidate for developing new imaging probes. A recent ACS Chemical Biology study demonstrated its effectiveness in creating turn-on fluorescent sensors for detecting enzyme activity in live cells.

As the understanding of 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine's pharmacological potential continues to grow, researchers are increasingly recognizing its value as a versatile tool in chemical biology and medicinal chemistry. Future directions likely include expanded investigations into its use in fragment-based drug discovery and as a core structure for developing new chemical probes to study biological systems.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.